Cas no 1393891-80-9 (1-(tert-butyl)-3-ethyl-1H-pyrazol-5-amine)

• Product Name: 1-(tert-butyl)-3-ethyl-1H-pyrazol-5-amine
• CAS No: 1393891-80-9
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• MDL: MFCD31801725
• CID: 4593762
• PubChem ID: 137698331
• Update Time: 2025-06-08

1-(tert-butyl)-3-ethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl)-3-ethyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-(1,1-dimethylethyl)-3-ethyl-
• D86585
• 1-tert-butyl-3-ethyl-1H-pyrazol-5-amine
• AS-65182
• 2-tert-butyl-5-ethylpyrazol-3-amine
• 1393891-80-9
• AKOS037645949

• MDL： MFCD31801725
• Inchi： 1S/C9H17N3/c1-5-7-6-8(10)12(11-7)9(2,3)4/h6H,5,10H2,1-4H3
• InChI Key： PIGVIWFLQKNYFE-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(N)=CC(CC)=N1

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(tert-butyl)-3-ethyl-1H-pyrazol-5-amine

Introduction to 1-(tert-butyl)-3-ethyl-1H-pyrazol-5-amine (CAS No. 1393891-80-9)

1-(tert-butyl)-3-ethyl-1H-pyrazol-5-amine, with the CAS number 1393891-80-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structural features of 1-(tert-butyl)-3-ethyl-1H-pyrazol-5-amine make it a promising candidate for various therapeutic applications.

The chemical structure of 1-(tert-butyl)-3-ethyl-1H-pyrazol-5-amine consists of a pyrazole ring substituted with a tert-butyl group at the 1-position and an ethyl group at the 3-position. The presence of these substituents imparts specific physical and chemical properties to the molecule, such as enhanced solubility and stability. These characteristics are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles, making it suitable for use in drug development.

Recent studies have highlighted the potential of 1-(tert-butyl)-3-ethyl-1H-pyrazol-5-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 1-(tert-butyl)-3-ethyl-1H-pyrazol-5-amine could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(tert-butyl)-3-ethyl-1H-pyrazol-5-amine has shown promise in neurodegenerative disease research. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings open up new avenues for exploring the use of 1-(tert-butyl)-3-ethyl-1H-pyrazol-5-amine in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of 1-(tert-butyl)-3-ethyl-1H-pyrazol-5-amine has also been investigated in preclinical studies. Animal models have shown that this compound exhibits good oral bioavailability and a favorable safety profile, with no significant toxicity observed at therapeutic doses. These results are encouraging for its potential use in clinical trials.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 1-(tert-butyl)-3-ethyl-1H-pyrazol-5-amine. One common approach involves the reaction of tert-butylhydrazine with ethyl acrylate followed by cyclization to form the pyrazole ring. This method is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

The versatility of 1-(tert-butyl)-3-ethyl-1H-pyrazol-5-amine extends beyond its direct therapeutic applications. It can also serve as a building block for synthesizing more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting material to develop novel derivatives with improved potency and selectivity against specific targets.

In conclusion, 1-(tert-butyl)-3-ethyl-1H-pyrazol-5-amine (CAS No. 1393891-80-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further investigation and development into new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a key player in modern drug discovery efforts.